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Abstract
Isophorone diamine (IPDA) is a cycloaliphatic diamine widely utilized as a high-performance

curing agent for epoxy resins and as a key intermediate in the synthesis of isophorone

diisocyanate (IPDI), a precursor for light-stable polyurethanes. This document provides an in-

depth technical overview of isophorone diamine, detailing its chemical and physical

properties, synthesis pathways, and significant applications. It includes structured data tables

for key properties and detailed experimental protocols for its principal uses in epoxy curing and

chemical synthesis. Furthermore, graphical representations of its synthesis pathway,

application workflows, and structure-property relationships are provided to facilitate a

comprehensive understanding for researchers, scientists, and professionals in drug

development and material science.

Introduction
Isophorone diamine, systematically named 3-(Aminomethyl)-3,5,5-trimethylcyclohexan-1-

amine, is a colorless to light-yellow liquid with a characteristic amine odor.[1][2] As a

cycloaliphatic amine, it offers a unique combination of properties, including low viscosity,

moderate reactivity, and excellent color stability, which makes it a preferred choice over many

aliphatic and aromatic amines.[3][4] Its primary applications are as a hardener for epoxy resins,

where it imparts high mechanical strength, chemical resistance, and enhanced UV stability, and

as a monomer for producing polyamides and polyurethanes.[1][5] This guide will explore the

core technical aspects of IPDA, providing essential data and methodologies for its application

in a research and development context.
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Core Properties of Isophorone Diamine
The isomeric mixture of isophorone diamine is identified by the CAS Number: 2855-13-2.[1]

[6] Its key physical and chemical properties are summarized below.

Table 1: General and Chemical Properties
Property Value Reference(s)

CAS Number 2855-13-2 (isomeric mixture) [1][4]

IUPAC Name
3-(Aminomethyl)-3,5,5-

trimethylcyclohexan-1-amine
[1]

Chemical Formula C₁₀H₂₂N₂ [1][3]

Molar Mass 170.30 g/mol [1][4]

Appearance Colorless to light-yellow liquid [1][2][3]

Odor Mild, characteristic amine-like [2][6]

pH 11.6 (10 g/L in H₂O at 20 °C) [4]

Table 2: Physical and Thermal Properties
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Property Value Reference(s)

Density 0.922 g/cm³ (at 20-25 °C) [1][3][4]

Melting Point 10 °C (50 °F) [1][3][4]

Boiling Point 247 °C (477 °F) at 1013 hPa [1][4][7]

Flash Point 112 - 117 °C [1][3][8]

Vapor Pressure 0.02 hPa (at 20 °C) [4]

Solubility in Water Very good / Highly soluble [1][2][3]

Solubility in Solvents
Soluble in alcohols, ethers,

esters, ketones
[3][7]

Viscosity 18 mPa·s (at 20 °C) [8]

Autoignition Temp. 380 °C [4]

Refractive Index (nD) 1.4880 [1]

log Pow 0.99 (at 23 °C) [9]

Key Applications and Reaction Mechanisms
Epoxy Resin Curing Agent
IPDA is a highly effective curing agent (hardener) for epoxy resins, such as those based on

diglycidyl ether of bisphenol A (DGEBA).[3] The curing process involves the reaction of the

primary amine groups (-NH₂) on the IPDA molecule with the epoxide groups of the resin. This

reaction forms a highly cross-linked, three-dimensional polymer network. The resulting cured

material exhibits high strength, excellent chemical and moisture resistance, and superior color

stability compared to systems cured with other amines.[4][10]

Precursor for Isophorone Diisocyanate (IPDI)
IPDA is the direct precursor to isophorone diisocyanate (IPDI), a vital component in the

production of light-stable and weather-resistant polyurethane coatings and elastomers.[1][5]

The synthesis involves the phosgenation of IPDA, where the amine groups are converted into

isocyanate groups (-NCO).[1]
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Polyamide Synthesis
As a diamine, IPDA can be used as a monomer in polycondensation reactions with dicarboxylic

acids (or their derivatives) to produce specialty polyamides.[3][11] These polyamides are often

non-crystalline and transparent, with good thermal stability.[7]

Carbon Dioxide Capture
Recent research has highlighted IPDA's potential in direct air capture (DAC) of carbon dioxide.

[12][13] In an aqueous solution, IPDA reacts with CO₂ to form a solid carbamic acid precipitate,

which can be easily separated.[13] This "liquid-solid phase separation" system demonstrates

high efficiency (>99%) for removing CO₂ from the air. The captured CO₂ can be released by

moderate heating (around 60 °C), regenerating the IPDA for reuse.[1][13]

Experimental Protocols
Safety Precaution: Isophorone diamine is corrosive and can cause severe skin burns, eye

damage, and allergic skin reactions.[9][12] Always handle this chemical in a well-ventilated

fume hood with appropriate personal protective equipment (PPE), including chemical-resistant

gloves (e.g., nitrile rubber), safety goggles, and a lab coat.[9]

Protocol 1: Curing of DGEBA Epoxy Resin
This protocol describes a general procedure for curing a standard diglycidyl ether of bisphenol

A (DGEBA) epoxy resin with IPDA.

Materials:

DGEBA-based epoxy resin

Isophorone diamine (IPDA)

Vacuum desiccator or chamber

Steel or silicone molds pre-treated with a mold-releasing agent

Programmable oven
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Methodology:

Degassing the Resin: Place a pre-weighed amount of DGEBA resin into a suitable mixing

container. Degas the resin under vacuum until bubbling ceases to remove any entrapped air.

Mixing: Calculate the stoichiometric amount of IPDA required based on the amine hydrogen

equivalent weight (AHEW) of IPDA and the epoxide equivalent weight (EEW) of the resin. At

room temperature, add the calculated amount of IPDA to the degassed resin.

Homogenization: Mix the components thoroughly but gently for 3-5 minutes, avoiding the

introduction of new air bubbles. The mixture can be briefly degassed again if necessary.

Casting: Pour the uncured epoxy-amine mixture into the pre-treated molds.

Curing Schedule:

Initial Cure: Allow the cast resins to cure at room temperature for 7 days.[2]

Post-Cure: To achieve optimal thermomechanical properties, a post-curing step is

recommended. Place the molds in a programmable oven and heat for 2 hours at 100 °C,

followed by an additional 2 hours at 160 °C.[2]

Cooling and Demolding: After the post-cure cycle, turn off the oven and allow the samples to

cool slowly to room temperature before demolding.

Protocol 2: Synthesis of Isophorone Diisocyanate (IPDI)
via Phosgenation (Lab Scale)
This protocol is adapted from methods using triphosgene, a solid and more manageable

source of phosgene for laboratory settings.

Extreme Hazard Warning: Phosgene and its precursors like triphosgene are extremely toxic

and corrosive. IPDI is also highly toxic upon inhalation. This procedure must only be performed

by highly trained personnel in a dedicated, certified fume hood with specialized safety

equipment, including respiratory protection.

Materials:
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Isophorone diamine (IPDA)

Triphosgene (bis(trichloromethyl) carbonate)

Inert chlorinated solvent (e.g., ethylene dichloride, o-dichlorobenzene)

Nitrogen gas supply

Caustic scrubber solution (e.g., NaOH solution)

Methodology:

System Setup: Assemble a three-neck round-bottom flask with a mechanical stirrer, a

dropping funnel, and a condenser. The condenser outlet must be connected to a scrubber

containing a caustic solution to neutralize any unreacted phosgene or HCl gas.

Reagent Preparation:

Dissolve a calculated amount of triphosgene in the inert solvent within the reaction flask.

Separately, dissolve IPDA in the same inert solvent to prepare a solution for dropwise

addition.[6]

Inert Atmosphere: Purge the entire system with dry nitrogen gas.

Reaction Initiation: Cool the triphosgene solution to between -20 °C and 5 °C using an

appropriate cooling bath.[6]

IPDA Addition: Begin adding the IPDA solution dropwise to the cooled, stirred triphosgene

solution. Maintain the reaction temperature throughout the addition. The reaction is

exothermic. The addition process may take 2-7 hours.[6]

Reflux: After the addition is complete, slowly warm the reaction mixture to reflux temperature

and maintain it for 2-8 hours to ensure the complete conversion of intermediate carbamoyl

chlorides to isocyanates.[6]

Work-up: Cool the reaction mixture. The resulting mixture may contain solid byproducts (e.g.,

amine hydrochlorides), which are removed by suction filtration.
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Purification: The final IPDI product is isolated from the filtrate by vacuum distillation to

achieve high purity (>99.5%).[1]

Visualized Workflows and Pathways
The following diagrams illustrate key processes involving isophorone diamine.

Isophorone Isophorone Nitrile

+ HCN
(Hydrocyanation) Isophorone Diamine (IPDA)

(cis/trans mixture)

+ NH₃, H₂

(Reductive Amination) Crude IPDI

+ Phosgene (COCl₂)
(Phosgenation) High-Purity IPDI

(>99.5%)

Vacuum
Distillation

Click to download full resolution via product page

Caption: Industrial synthesis pathway of Isophorone Diisocyanate (IPDI) from Isophorone.[1]
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Caption: General laboratory workflow for curing epoxy resin with Isophorone Diamine.[2]
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Core Chemical Identity

Key Structural Features & Properties

Primary Applications
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Caption: Logical relationship between IPDA's structure, properties, and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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